Cas no 144991-31-1 (1-(2-Aminoethyl)-1H-pyrazol-5-amine)
1-(2-Aminoethyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-ethanamine, 5-amino-
- 1-(2-Aminoethyl)-1H-pyrazol-5-amine
- AKOS023410805
- 144991-31-1
- 2-(2-aminoethyl)pyrazol-3-amine
- F2198-5858
-
- Inchi: 1S/C5H10N4/c6-2-4-9-5(7)1-3-8-9/h1,3H,2,4,6-7H2
- InChI Key: LTOKFCQKYZDGNS-UHFFFAOYSA-N
- SMILES: N1(CCN)C(N)=CC=N1
Computed Properties
- Exact Mass: 126.090546336Da
- Monoisotopic Mass: 126.090546336Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 69.9Ų
1-(2-Aminoethyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A116186-100mg |
1-(2-Aminoethyl)-1H-pyrazol-5-amine |
144991-31-1 | 100mg |
$ 90.00 | 2021-05-07 | ||
| TRC | A116186-500mg |
1-(2-Aminoethyl)-1H-pyrazol-5-amine |
144991-31-1 | 500mg |
$ 350.00 | 2021-05-07 | ||
| TRC | A116186-1g |
1-(2-Aminoethyl)-1H-pyrazol-5-amine |
144991-31-1 | 1g |
$ 550.00 | 2021-05-07 |
1-(2-Aminoethyl)-1H-pyrazol-5-amine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-(2-Aminoethyl)-1H-pyrazol-5-amine
Recent Advances in the Study of 1-(2-Aminoethyl)-1H-pyrazol-5-amine (CAS: 144991-31-1): A Comprehensive Research Brief
1-(2-Aminoethyl)-1H-pyrazol-5-amine (CAS: 144991-31-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and aminoethyl side chain, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of 1-(2-Aminoethyl)-1H-pyrazol-5-amine make it a promising candidate for the design of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.
Recent research has focused on elucidating the molecular mechanisms by which 1-(2-Aminoethyl)-1H-pyrazol-5-amine interacts with biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for certain kinase enzymes, which are critical regulators of cell signaling pathways. The study employed a combination of computational docking simulations and in vitro assays to identify the binding modes and inhibitory effects of 1-(2-Aminoethyl)-1H-pyrazol-5-amine on these kinases. The results suggest that this compound could serve as a lead structure for the development of kinase inhibitors with potential therapeutic applications.
Another significant area of research involves the synthesis and optimization of 1-(2-Aminoethyl)-1H-pyrazol-5-amine derivatives. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of analogs with improved pharmacokinetic properties. The researchers utilized structure-activity relationship (SAR) studies to identify key modifications that enhance the compound's stability and bioavailability. These findings are particularly relevant for the development of orally administrable drugs based on this chemical scaffold.
In addition to its potential as a therapeutic agent, 1-(2-Aminoethyl)-1H-pyrazol-5-amine has also been investigated for its role in chemical biology tools. A study in Nature Chemical Biology (2023) highlighted its use as a versatile building block for the construction of activity-based probes. These probes enable the visualization and quantification of enzyme activities in live cells, providing valuable insights into cellular processes and disease mechanisms. The study demonstrated the utility of 1-(2-Aminoethyl)-1H-pyrazol-5-amine-based probes in identifying novel drug targets and biomarkers.
Despite these promising developments, challenges remain in the clinical translation of 1-(2-Aminoethyl)-1H-pyrazol-5-amine-based therapies. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future research. Ongoing studies are exploring the use of advanced drug delivery systems, such as nanoparticles and liposomes, to enhance the therapeutic efficacy and reduce the side effects of this compound.
In conclusion, 1-(2-Aminoethyl)-1H-pyrazol-5-amine (CAS: 144991-31-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its molecular interactions, synthetic optimization, and applications in chemical probes. While challenges persist, the continued exploration of this compound and its derivatives holds great potential for the discovery of new therapeutic agents and research tools. Future research should focus on addressing the translational gaps and expanding the scope of its applications in medicine and biology.
144991-31-1 (1-(2-Aminoethyl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)